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Compound of Interest

Compound Name: Dodecylphosphocholine-d25

Cat. No.: B12401585

An In-depth Examination of a Key Detergent in Membrane Protein Research and Drug
Development

Dodecylphosphocholine-d25 (DPC-d25) is a deuterated version of the zwitterionic detergent
Dodecylphosphocholine (DPC). Its primary application lies in the field of structural biology,
specifically in Nuclear Magnetic Resonance (NMR) spectroscopy studies of membrane
proteins. The substitution of hydrogen atoms with deuterium in the dodecyl chain makes DPC-
d25 invaluable for minimizing solvent-related signals in NMR experiments, thereby enhancing
the resolution and quality of the data obtained for the protein of interest. This technical guide
provides a comprehensive overview of DPC-d25, including its chemical and physical
properties, detailed experimental protocols for its use, and its emerging applications in drug
development.

Core Properties and Specifications

Dodecylphosphocholine and its deuterated analogs are crucial for solubilizing and stabilizing
membrane proteins in a state that mimics their native lipid bilayer environment. The choice
between the non-deuterated, partially deuterated (d25), and fully deuterated (d38) forms
depends on the specific requirements of the experiment.

Quantitative Data Summary

The following tables summarize the key quantitative data for Dodecylphosphocholine-d25
and its related compounds.
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Dodecylphosphochol  Dodecylphosphochol  Dodecylphosphochol

Identifier _ _ :
ine-d25 ine (DPC) ine-d38

CAS Number 861924-55-2[1][2][3] 29557-51-5[1][4] 130890-78-7[5][6]
Molecular Formula C17H13D25NO4P[3] C17H3sNO4P[4] C17D3sNO4P[5]
Molecular Weight 376.62 g/mol [1][3] 351.46 g/mol [7] 389.7 g/mol [5]

) ) ) >99% deuterated
Isotopic Purity 98 atom % D[1][2] Not Applicable

forms (d1-d38)[5][6]

Property Value Conditions

Critical Micelle Concentration

(CMC) of DPC ~1.1 mM - 1.5 mM[4][8][9] In aqueous solution
o

DMF: 16 mg/ml, DMSO: 16
Solubility (DPC-d38) mg/ml, Ethanol: 15 mg/ml, Room Temperature
PBS (pH 7.2): 25 mg/mI[5][6]

H20: 100 mg/mL, DMSO: 32.5  Ultrasonic and warming may

Solubility (DPC) _
mg/mL[10] be required for DMSO[10]

Solubility (DPC-d25) 10 mM in DMSOI3] Room Temperature

Experimental Protocols

The utility of Dodecylphosphocholine-d25 is most evident in its application in NMR
spectroscopy for the structural analysis of membrane proteins. Below are detailed
methodologies for key experiments.

Protocol 1: Solubilization and Reconstitution of a
Membrane Protein for Solution NMR Spectroscopy

This protocol outlines the steps for preparing a membrane protein sample with DPC-d25 for
analysis by solution NMR.

Materials:
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» Purified membrane protein (lyophilized)

o Dodecylphosphocholine-d25 (DPC-d25)

o Hexafluoro-i-propanol (HFIP)

 NMR Buffer (e.g., 20 mM MES, pH 6.0, with 10% D20)

e Sonicator

» Lyophilizer

e NMR tubes

Methodology:

e Co-dissolution in Organic Solvent:

o Weigh the appropriate amounts of the lyophilized membrane protein and DPC-d25. A
typical starting point is a molar ratio of 1:100 (protein:detergent).

o Dissolve the protein and DPC-d25 together in HFIP. This organic solvent ensures
complete denaturation and subsequent uniform mixing of the protein and detergent.

o Sonicate the solution for 10-15 minutes to ensure homogeneity.

 Lyophilization:

o Freeze the HFIP solution containing the protein and DPC-d25 using liquid nitrogen.

o Lyophilize the frozen mixture overnight to remove the HFIP. The resulting product should
be a dry, fluffy powder.

¢ Reconstitution in NMR Buffer:

o Carefully dissolve the lyophilized powder in the desired NMR buffer. This step should be
done slowly, with gentle vortexing to aid dissolution and promote the formation of protein-
detergent micelles.
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o The final concentration of the protein for NMR studies is typically in the range of 0.1 to 1.0
mM.

o Sample Preparation for NMR:

o Transfer the reconstituted sample into a high-quality NMR tube.

o Centrifuge the NMR tube at a low speed to remove any aggregates.

o The sample is now ready for NMR data acquisition.
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Sample Preparation
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Drug Encapsulation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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